Cas no 2680719-69-9 (tert-butyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate)

• Product Name: tert-butyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate
• CAS No: 2680719-69-9
• MF: C₁₈H₁₈ClN₃O₂
• MW: 343.807423114777
• CID: 5622137
• PubChem ID: 165931529
• Update Time: 2025-05-20

tert-butyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-chloro-2-cyanophenyl)-N-[(pyridin-2-yl)methyl]carbamate
• 2680719-69-9
• EN300-28297584
• tert-butyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate

• Inchi： 1S/C18H18ClN3O2/c1-18(2,3)24-17(23)22(12-15-6-4-5-9-21-15)16-10-14(19)8-7-13(16)11-20/h4-10H,12H2,1-3H3
• InChI Key： FFCGJHOGQVGDCL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C=1)N(C(=O)OC(C)(C)C)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 343.1087545g/mol
• Monoisotopic Mass: 343.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.2Ų

Additional information on tert-butyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate

Comprehensive Overview of tert-butyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate (CAS No. 2680719-69-9)

The compound tert-butyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate (CAS No. 2680719-69-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridin-2-yl group and a 5-chloro-2-cyanophenyl moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this chemical due to its versatility in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for high-purity intermediates like tert-butyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate has surged, driven by advancements in small-molecule therapeutics and precision agriculture. The compound’s chloro and cyano functional groups enhance its reactivity, enabling the development of novel derivatives with improved efficacy. This aligns with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional methods.

One of the most searched questions related to this compound is: "What are the applications of tert-butyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate in drug development?" Studies suggest its role as a key building block for kinase inhibitors and antiviral agents, addressing critical needs in oncology and infectious disease research. Additionally, its carbamate group offers stability, making it suitable for prodrug design, a hot topic in pharmaceutical innovation.

From an industrial perspective, CAS No. 2680719-69-9 is gaining traction due to its compatibility with flow chemistry and continuous manufacturing processes. These techniques are revolutionizing chemical production by reducing waste and improving scalability. Companies are also exploring its use in crop protection, leveraging its heterocyclic framework to develop next-generation pesticides with lower environmental impact.

Quality control is another area of interest, as researchers frequently search for "analytical methods for tert-butyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate characterization." Techniques like HPLC, NMR, and mass spectrometry are essential for verifying purity and structure, ensuring compliance with regulatory standards. This underscores the importance of reliable synthesis protocols and advanced purification methods in producing this compound.

In summary, tert-butyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate represents a cutting-edge tool for modern chemistry. Its applications span drug discovery, agrochemicals, and process optimization, reflecting broader trends in scientific innovation. As research continues, this compound is poised to play a pivotal role in addressing global challenges in health and sustainability.